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Compound of Interest

Compound Name:
3-Hydroxy-2,2,4-

trimethylpentanoic acid

CAS No.: 35763-45-2

Cat. No.: B047877

Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for the proper storage, handling, and use of 3-Hydroxy-2,2,4-trimethylpentanoic
acid analytical standards. Adherence to these guidelines is critical for ensuring the integrity of

experimental results and maintaining laboratory safety.

Frequently Asked Questions (FAQs)
Q1: What is 3-Hydroxy-2,2,4-trimethylpentanoic acid and what are its basic properties?

3-Hydroxy-2,2,4-trimethylpentanoic acid (CAS No. 35763-45-2) is a carboxylic acid

containing a hydroxyl group on the beta-carbon.[1][2] It is a solid at room temperature.[3]
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Property Value Source

CAS Number 35763-45-2 [2]

Molecular Formula C8H16O3 [2]

Molecular Weight 160.21 g/mol

Physical Form White to Pale Yellow Solid [3]

Melting Point 93-95°C [3]

Solubility
Slightly soluble in Chloroform,

DMSO, and Methanol
[3]

Q2: What are the primary stability concerns for 3-Hydroxy-2,2,4-trimethylpentanoic acid
standards?

As a beta-hydroxy acid, the primary stability concern is the potential for dehydration upon

heating, which would yield the corresponding alpha-beta unsaturated acid.[1] While this

reaction typically requires heat, prolonged storage under improper conditions could potentially

lead to degradation. It is also important to consider that, like other carboxylic acids, it may be

incompatible with strong bases and oxidizing agents.

Q3: What are the potential health hazards associated with handling this compound?

While a specific Safety Data Sheet (SDS) for 3-Hydroxy-2,2,4-trimethylpentanoic acid is not

readily available, it should be handled with the care afforded to other short-chain carboxylic

acids. These compounds can be irritating to the skin, eyes, and respiratory tract.[4][5][6]

Ingestion may be harmful. It is crucial to use appropriate personal protective equipment (PPE)

at all times.
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Issue Potential Cause Recommended Action

Inconsistent analytical results

(e.g., varying peak areas in

chromatography).

- Improperly prepared or

degraded standard solutions.-

Incomplete dissolution of the

solid standard.

- Prepare fresh standard

solutions daily or as needed.-

Ensure the solid is completely

dissolved by using an

appropriate solvent and

sonication if necessary.-

Visually inspect solutions for

any precipitation before use.

Appearance of unexpected

peaks in the chromatogram.

- Degradation of the standard

(e.g., dehydration).-

Contamination of the solvent

or glassware.

- Store stock solutions at the

recommended temperature

and protect from light.- Use

high-purity solvents and

thoroughly clean all

glassware.- Analyze a solvent

blank to rule out

contamination.

Difficulty dissolving the

standard.

- Use of an inappropriate

solvent.- Insufficient mixing or

sonication.

- Refer to the solubility

information; methanol is a

reasonable starting point for

creating a stock solution.[3]-

Use a vortex mixer and/or an

ultrasonic bath to aid

dissolution.- Gentle warming

may be considered, but be

mindful of the potential for

dehydration.

Precipitation of the standard in

solution.

- Exceeding the solubility limit.-

Change in temperature or

solvent composition.

- Prepare a more dilute

solution.- Ensure the storage

temperature is appropriate and

that the solution is not exposed

to significant temperature

fluctuations.
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Experimental Protocols
Protocol 1: Preparation of a Primary Stock Solution
(e.g., 1 mg/mL)

Acclimatization: Allow the vial containing the solid 3-Hydroxy-2,2,4-trimethylpentanoic
acid standard to equilibrate to room temperature before opening to prevent condensation of

atmospheric moisture.

Weighing: Accurately weigh the desired amount of the solid standard using an analytical

balance.

Dissolution: Transfer the weighed solid to a clean volumetric flask. Add a small amount of a

suitable solvent, such as methanol, to dissolve the solid.[3] Use a vortex mixer or sonicator

to ensure complete dissolution.

Dilution: Once the solid is completely dissolved, dilute to the final volume with the same

solvent.

Storage: Store the stock solution in a tightly sealed, clearly labeled amber vial at -20°C.

Protocol 2: Preparation of Working Standards
Serial Dilution: Prepare working standards by performing serial dilutions of the primary stock

solution using the appropriate solvent (e.g., mobile phase for LC-MS analysis).

Fresh Preparation: It is recommended to prepare fresh working standards daily to minimize

the risk of degradation or solvent evaporation.

Visual Workflows
Workflow for Handling and Storage of Standards
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Receipt of Standard

Store at -20°C in original packaging

Equilibrate to room temperature before opening

Weigh appropriate amount

Dissolve in a suitable solvent (e.g., Methanol)

Store stock solution at -20°C in an amber vial

Prepare fresh working standards daily

Use in analytical experiments

Dispose of waste according to institutional guidelines

Click to download full resolution via product page

Caption: Standard Handling and Storage Workflow.
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Potential Degradation Pathway

3-Hydroxy-2,2,4-trimethylpentanoic acid

2,2,4-Trimethyl-2-pentenoic acid

Dehydration (e.g., upon heating) - H2O

Click to download full resolution via product page

Caption: Potential Dehydration of 3-Hydroxy-2,2,4-trimethylpentanoic acid.

Safety and Disposal
Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-

resistant gloves when handling 3-Hydroxy-2,2,4-trimethylpentanoic acid and its solutions.

Engineering Controls: Handle the solid and prepare solutions in a well-ventilated area,

preferably within a chemical fume hood.

Disposal: Dispose of all waste, including unused standards and solutions, in accordance with

local, state, and federal regulations for chemical waste. Do not dispose of down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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